Cas no 380431-06-1 (4-Formyl-2-methoxyphenyl pyridine-3-carboxylate)

• Product name: 4-Formyl-2-methoxyphenyl pyridine-3-carboxylate
• CAS No: 380431-06-1
• MF: C₁₄H₁₁NO₄
• MW: 257.241
• CID: 3085253
• PubChem ID: 889780

4-Formyl-2-methoxyphenyl pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-formyl-2-methoxyphenyl nicotinate
• Z56824345
• Oprea1_814872
• DTXSID401332212
• (4-formyl-2-methoxyphenyl) pyridine-3-carboxylate
• Oprea1_856106
• AKOS000121677
• SR-01000261288-1
• G38212
• MFCD03150673
• EN300-01103
• SR-01000261288
• 380431-06-1
• MLS000974842
• NIEKGVVKLQOETF-UHFFFAOYSA-N
• SMR000497639
• SCHEMBL12726625
• FQA43106
• 4-formyl-2-methoxyphenylpyridine-3-carboxylate
• Nicotinic acid 4-formyl-2-methoxy-phenyl ester
• CS-0218477
• CHEMBL1333694
• 4-formyl-2-methoxyphenyl pyridine-3-carboxylate
• HMS2836A08
• 4-Formyl-2-methoxyphenyl pyridine-3-carboxylate

• Inchi： InChI=1S/C14H11NO4/c1-18-13-7-10(9-16)4-5-12(13)19-14(17)11-3-2-6-15-8-11/h2-9H,1H3
• InChI Key： NIEKGVVKLQOETF-UHFFFAOYSA-N
• SMILES： COc1cc(ccc1OC(=O)c2cccnc2)C=O

Computed Properties

• Exact Mass: 257.06880783Da
• Monoisotopic Mass: 257.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5Ų
• XLogP3: 1.7

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 486.1±40.0 °C at 760 mmHg
• Flash Point: 247.8±27.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-Formyl-2-methoxyphenyl pyridine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)